Cas no 13053-84-4 (N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 13053-84-4
• MF: C₁₀H₉N₃OS
• MW: 219.262960195541
• CID: 3075087
• PubChem ID: 569553
• Update Time: 2025-04-21

N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
• Z29672864
• AKOS000646791
• STK035119
• DTXSID101264175
• 13053-84-4
• CHEMBL1355018
• NCGC00098386-01
• F0013-1205
• HMS1795I19

• Inchi： 1S/C10H9N3OS/c1-7-12-13-10(15-7)11-9(14)8-5-3-2-4-6-8/h2-6H,1H3,(H,11,13,14)
• InChI Key： KGDDBWOFFAWDJA-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 219.04663309Da
• Monoisotopic Mass: 219.04663309Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1Ų